Cas no 151253-51-9 ((3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol)

• Product Name: (3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol
• CAS No: 151253-51-9
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• CID: 99619
• PubChem ID: 15344198
• Update Time: 2024-02-29

(3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol,4-fluoro-5-hydroxy-, [2S-(2a,4a,5b)]- (9CI)
• 2-Piperidinemethanol,4-fluoro-5-hydroxy-,[2S-(2alpha,4alpha,5beta)]-(9CI)
• (3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol

• Inchi： 1S/C6H12FNO2/c7-5-1-4(3-9)8-2-6(5)10/h4-6,8-10H,1-3H2/t4-,5-,6-/m0/s1
• InChI Key： SPSOUXLLOJBBTK-ZLUOBGJFSA-N
• SMILES： F[C@@H]1[C@H](CN[C@H](CO)C1)O

Computed Properties

• Exact Mass: 149.08520679g/mol
• Monoisotopic Mass: 149.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines